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Introduction
WAY-213613 is a potent and selective non-substrate inhibitor of the Excitatory Amino Acid

Transporter 2 (EAAT2), also known as Glutamate Transporter 1 (GLT-1).[1][2][3] EAAT2 is the

primary transporter responsible for clearing the excitatory neurotransmitter glutamate from the

synaptic cleft in the central nervous system.[4] Its dysfunction is implicated in various

neurological disorders characterized by excitotoxicity. WAY-213613 serves as a critical

pharmacological tool for investigating the role of EAAT2 in both physiological and pathological

conditions. These application notes provide detailed protocols for the in vitro characterization of

WAY-213613.

Mechanism of Action
WAY-213613 acts as a competitive inhibitor of glutamate uptake by EAAT2.[5] It binds to the

transporter but is not translocated across the membrane, thereby blocking the reuptake of

glutamate from the extracellular space.[6] This inhibition leads to an increase in the

extracellular concentration of glutamate, making WAY-213613 a valuable tool for studying the

consequences of impaired glutamate homeostasis.
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The inhibitory potency and selectivity of WAY-213613 have been quantified in various in vitro

systems. The following table summarizes key quantitative data for easy comparison.

Parameter Transporter
Cell
System/Prepar
ation

Value Reference

IC50 human EAAT1 HEK Cells 5004 nM [7][8][9]

human EAAT2 HEK Cells 85 nM [1][7][8][9]

human EAAT3 HEK Cells 3787 nM [7][8][9]

human EAAT1 Oocytes 48 µM [7][8]

human EAAT2 Oocytes 0.13 µM [7][8]

human EAAT3 Oocytes 4.0 µM [7][8]

Ki EAAT2
Rat Brain

Synaptosomes

15 nM (at 3 nM

L-[³H]glutamate)
[5][7][8]

EAAT2
Rat Brain

Synaptosomes

41 nM (at 30 nM

L-[³H]glutamate)
[5][7][8]

EAAT2
Rat Brain

Synaptosomes

55 nM (at 300

nM L-

[³H]glutamate)

[5][7][8]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by WAY-213613 and a general

workflow for its in vitro characterization.
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Inhibition of EAAT2-mediated glutamate uptake by WAY-213613.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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